Cas no 1806477-47-3 (6-Cyano-5-iodo-1H-benzimidazole)

• Product Name: 6-Cyano-5-iodo-1H-benzimidazole
• CAS No: 1806477-47-3
• MF: C₈H₄IN₃
• MW: 269.041933059692
• CID: 4816115
• Update Time: 2025-10-05

6-Cyano-5-iodo-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-5-iodo-1H-benzimidazole

• Inchi： 1S/C8H4IN3/c9-6-2-8-7(11-4-12-8)1-5(6)3-10/h1-2,4H,(H,11,12)
• InChI Key： KBDQVIILNOSKSS-UHFFFAOYSA-N
• SMILES： IC1C(C#N)=CC2=C(C=1)NC=N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• XLogP3: 1.9
• Topological Polar Surface Area: 52.5

Additional information on 6-Cyano-5-iodo-1H-benzimidazole

Comprehensive Overview of 6-Cyano-5-iodo-1H-benzimidazole (CAS No. 1806477-47-3): Properties, Applications, and Research Insights

6-Cyano-5-iodo-1H-benzimidazole (CAS No. 1806477-47-3) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and materials science research due to its unique structural features. The presence of both cyano and iodo functional groups on the benzimidazole backbone makes it a versatile intermediate for synthesizing complex molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antiviral agents, aligning with the growing demand for targeted therapies.

In recent years, the compound has been studied for its role in medicinal chemistry, where its electron-withdrawing properties enhance binding affinity to biological targets. The iodo-substituted benzimidazole moiety is particularly valuable in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions, which are pivotal in modern organic synthesis. This aligns with the trending focus on green chemistry and atom-efficient methodologies, as researchers seek sustainable ways to optimize molecular architectures.

From a material science perspective, 6-Cyano-5-iodo-1H-benzimidazole exhibits promising optical and electronic properties. Its conjugated system and halogen bonding capabilities make it a candidate for organic semiconductors and luminescent materials. These applications resonate with the surge in interest for flexible electronics and OLED technologies, addressing the need for energy-efficient display solutions.

The compound’s synthetic accessibility and structural modifiability have also made it a subject of computational studies. Density functional theory (DFT) analyses predict its reactivity patterns, aiding in the design of derivatives with tailored properties. This intersects with the rising adoption of AI-driven drug discovery, where in silico tools accelerate the identification of novel bioactive compounds.

In summary, 6-Cyano-5-iodo-1H-benzimidazole (CAS No. 1806477-47-3) represents a multifaceted building block in contemporary research. Its applications span pharmaceuticals, materials engineering, and catalysis, reflecting the interdisciplinary nature of modern scientific inquiry. As industries prioritize innovation and sustainability, this compound is poised to play a pivotal role in advancing cutting-edge technologies.